Cas no 57389-74-9 (4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole)

4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole is a brominated pyrazole derivative characterized by its distinct molecular structure, featuring phenyl substituents at the 3- and 5-positions and a methyl group at the 1-position. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The steric and electronic properties imparted by the phenyl groups enhance its utility in constructing complex heterocyclic frameworks. High purity and stability under standard conditions make it suitable for precise synthetic applications.

4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole structure

57389-74-9 structure

Product Name:4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole

CAS No:57389-74-9

MF:C₁₆H₁₃BrN₂

MW:313.191822767258

CID:345530

PubChem ID:21398051

Update Time:2025-06-10

4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole
- 4-bromo-1-methyl-3,5-diphenylpyrazole
- 57389-74-9
- GXKVWZMANZAKTM-UHFFFAOYSA-N
- SCHEMBL11675583
- DTXSID20613055
- Inchi： 1S/C16H13BrN2/c1-19-16(13-10-6-3-7-11-13)14(17)15(18-19)12-8-4-2-5-9-12/h2-11H,1H3
- InChI Key： GXKVWZMANZAKTM-UHFFFAOYSA-N
- SMILES： BrC1C(C2C=CC=CC=2)=NN(C)C=1C1C=CC=CC=1

Computed Properties

Exact Mass: 312.02629
Monoisotopic Mass: 312.02621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049002523-1g	4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole	57389-74-9	95%	1g	$756.84	2023-09-01
Chemenu	CM188109-1g	4-bromo-1-methyl-3,5-diphenyl-1H-pyrazole	57389-74-9	95%	1g	$830	2021-08-05
Chemenu	CM188109-1g	4-bromo-1-methyl-3,5-diphenyl-1H-pyrazole	57389-74-9	95%	1g	$793	2023-02-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1738405-1g	4-Bromo-1-methyl-3,5-diphenyl-1h-pyrazole	57389-74-9	98%	1g	￥5997.00	2024-05-08
Crysdot LLC	CD11101927-1g	4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole	57389-74-9	95+%	1g	$880	2024-07-18